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Aloenin Content in Aloe Species

Get Quote

Presence of

Aloe Species . Reported Content Level Notes

Aloenin
Aloe Yes [1] [2] Highest in 1-year-old A major component, present in a
arborescens plants: ~1.5% (in leaf gel  quantity similar to the total of

lyophilisate) [3]

Aloe ferox Not a major Information missing
component [1]

[4]

Aloe vera (Aloe Not a major Information missing
barbadensis) component [1]

[5]

Key Analytical Methodologies

barbaloin and isobarbaloin [1].

The major compounds in leaf
exudate are aloeresin A, aloesin,
and aloin [4].

Major compounds investigated
include aloe-emodin, aloin,
aloesin, emodin, and acemannan

[5].

The quantitative data on aleenin is generated primarily through chromatographic techniques. Here are the

detailed protocols from key studies:
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e Micellar Electrokinetic Chromatography (MEKC) [1]:

o Apparatus: Capillary electrophoresis system.

o Capillary: Fused silica, 50 um internal diameter, 64.5 cm total length.

o Detection: UV detector at 295 nm.

o Running Buffer: 50 mM Sodium dodecyl sulfate (SDS) in 20 mM borate buffer (pH 8.5).

o Voltage: 20 kV.

o Sample Preparation: Plant material extracted with methanol, filtered, and diluted with pure
water prior to injection.

e High-Performance Liquid Chromatography (HPLC) [3]:

o Technique: HPLC with Diode-Array Detection (HPLC-DAD) and tandem mass spectrometric
detection (HPLC-MS/MS).

o Column: Not specified in provided excerpts.

o Mobile Phase: Methanol and water in a gradient elution.

o Detection Wavelength: 295 nm.

o MSIMS Parameters: Aloenin A showed a parent ion [M-H]~ at m/z 409 and daughter ions at
m/z 247 and 171.

o Sample Preparation: Leaf gel was lyophilized, extracted, and analyzed.

The workflow for the lyophilizate analysis in the most recent study is summarized below:
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Insights for Research and Development

e Standardize Raw Material: For R&D targeting aloenin, using controlled crops of one-year-old *Aloe
arborescens* is recommended to ensure the highest and most consistent yield [3].

e Leverage Advanced Profiling: Techniques like LC-MS/MS-based Molecular Networking are
powerful for comparative phytochemical profiling and can identify multiple bioactive compounds,
including antioxidants, beyond just aloenin [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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